Cas no 56518-42-4 (4-Bromo-3,5-dimethoxybenzoic acid)

4-Bromo-3,5-dimethoxybenzoic acid is a brominated aromatic carboxylic acid derivative featuring methoxy substituents at the 3- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both electron-donating methoxy groups and an electron-withdrawing carboxylic acid moiety enhances its reactivity in electrophilic and nucleophilic substitution reactions. The bromine atom offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings. Its crystalline solid form and well-defined structure ensure consistent purity and stability, making it suitable for precise synthetic workflows. The compound is commonly employed in the preparation of bioactive molecules and advanced materials.
4-Bromo-3,5-dimethoxybenzoic acid structure
56518-42-4 structure
Product Name:4-Bromo-3,5-dimethoxybenzoic acid
CAS No:56518-42-4
MF:C9H9BrO4
MW:261.069362401962
MDL:MFCD01632140
CID:89903
PubChem ID:2774026
Update Time:2025-06-09

4-Bromo-3,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3,5-dimethoxybenzoic acid
    • Benzoic acid, 4-bromo-3,5-dimethoxy-
    • zlchem 1334
    • JNFZULSIYYVRJO-UHFFFAOYSA-
    • ZLE0112
    • JNFZULSIYYVRJO-UHFFFAOYSA-N
    • 3,5-Dimethoxy-4-bromobenzoic acid
    • SBB064169
    • AM1079
    • VZ28505
    • TRA0066463
    • Q030
    • TL8003656
    • ST2405619
    • ST50408618
    • CS-W012498
    • MFCD01632140
    • AS-15609
    • Z104510360
    • EN300-15138
    • 4-Bromo-3,5-dimethoxybenzoicacid
    • FT-0640392
    • FT-0653777
    • AKOS001321234
    • 4-Bromo-3,5-dimethoxybenzoic acid, 97%
    • SY049076
    • DTXSID70378849
    • SCHEMBL976822
    • B2838
    • InChI=1/C9H9BrO4/c1-13-6-3-5(9(11)12)4-7(14-2)8(6)10/h3-4H,1-2H3,(H,11,12)
    • 56518-42-4
    • DB-052927
    • DTXCID70329876
    • MDL: MFCD01632140
    • Inchi: 1S/C9H9BrO4/c1-13-6-3-5(9(11)12)4-7(14-2)8(6)10/h3-4H,1-2H3,(H,11,12)
    • InChI Key: JNFZULSIYYVRJO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=O)O)C=C1OC)OC

Computed Properties

  • Exact Mass: 259.96800
  • Monoisotopic Mass: 259.968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: powder
  • Density: 1.571
  • Melting Point: 254-258 °C (lit.)
  • Boiling Point: 371.2 ºCat 760 mmHg
  • Flash Point: 178.3 ºC
  • PSA: 55.76000
  • LogP: 2.16450
  • Solubility: Not determined

4-Bromo-3,5-dimethoxybenzoic acid Security Information

4-Bromo-3,5-dimethoxybenzoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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4-Bromo-3,5-dimethoxybenzoic acid Related Literature

Additional information on 4-Bromo-3,5-dimethoxybenzoic acid

Comprehensive Guide to 4-Bromo-3,5-dimethoxybenzoic acid (CAS No. 56518-42-4): Properties, Applications, and Industry Insights

4-Bromo-3,5-dimethoxybenzoic acid (CAS No. 56518-42-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This brominated benzoic acid derivative features a unique molecular structure, combining a bromo substituent with two methoxy groups at the 3,5-positions, making it a valuable intermediate in synthetic chemistry. Its CAS registry number, 56518-42-4, ensures precise identification in global chemical databases, catering to researchers and industrial users alike.

In recent years, the demand for 4-Bromo-3,5-dimethoxybenzoic acid has surged due to its role in developing high-performance polymers and bioactive molecules. A trending topic in 2024 is the integration of such intermediates into green chemistry workflows, aligning with the industry's shift toward sustainable synthesis. Researchers frequently search for "CAS 56518-42-4 solubility" or "4-Bromo-3,5-dimethoxybenzoic acid synthesis," reflecting its technical relevance. This compound’s crystalline form and moderate solubility in polar solvents (e.g., DMSO, ethanol) further enhance its utility in controlled reactions.

From a structural perspective, the electron-withdrawing bromo group and electron-donating methoxy groups create a balanced electronic environment, enabling selective functionalization. This property is critical in designing drug candidates, particularly for central nervous system (CNS) targets, a hot topic in pharmaceutical forums. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, with users often querying "56518-42-4 NMR spectrum" for quality control.

Industrially, 4-Bromo-3,5-dimethoxybenzoic acid serves as a precursor for liquid crystal materials and UV stabilizers, addressing the growing need for advanced optical technologies. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a staple in catalysis research, another trending keyword in academic searches. Safety data sheets highlight its stability under standard conditions, though proper laboratory handling protocols are recommended.

In conclusion, CAS No. 56518-42-4 exemplifies how niche chemical intermediates drive innovation across sectors. By addressing user queries like "buy 4-Bromo-3,5-dimethoxybenzoic acid" or "56518-42-4 suppliers," this guide bridges technical expertise with market needs, ensuring SEO-optimized visibility for stakeholders.

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